Formation of a “pseudosuitane”-type complex between a triptycene-derived bis(crown ether) host and 1,1′-(anthracene-9,10-diyl)bis(N-benzylmethanaminium): a new method for the synthesis of linear polyrotaxanes†

Chemical Communications Pub Date: 2014-05-23 DOI: 10.1039/C4CC02904F

Abstract

A “pseudosuitane”-type complex between a triptycene-derived bis(crown ether) host and 1,1′-(anthracene-9,10-diyl)bis(N-benzylmethanaminium) can be formed in the solution and the solid state, which provides us a new method for the synthesis of linear polyrotaxanes.

Graphical abstract: Formation of a “pseudosuitane”-type complex between a triptycene-derived bis(crown ether) host and 1,1′-(anthracene-9,10-diyl)bis(N-benzylmethanaminium): a new method for the synthesis of linear polyrotaxanes
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